Cas no 477570-32-4 (methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 477570-32-4
• MF: C₁₄H₁₂ClNO₃S₂
• MW: 341.832980155945
• CID: 6207445
• PubChem ID: 841751
• Update Time: 2025-06-08

methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• IFLab1_004120
• methyl 2-(5-chlorothiophene-2-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• HMS1423L06
• 477570-32-4
• Oprea1_334224
• F0882-1144
• AKOS024601598
• AK-968/40946149
• methyl 2-[(5-chlorothiophene-2-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• methyl 2-{[(5-chloro-2-thienyl)carbonyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• CCG-285538
• methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate

• Inchi： 1S/C14H12ClNO3S2/c1-19-14(18)11-7-3-2-4-8(7)21-13(11)16-12(17)9-5-6-10(15)20-9/h5-6H,2-4H2,1H3,(H,16,17)
• InChI Key： QAAHSNSLKQWUBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2=C(C(=O)OC)C3=C(CCC3)S2)=O)S1

Computed Properties

• Exact Mass: 340.9947133g/mol
• Monoisotopic Mass: 340.9947133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Comprehensive Overview of Methyl 2-(5-Chlorothiophene-2-amido)-4H,5H,6H-Cyclopenta[b]thiophene-3-carboxylate (CAS No. 477570-32-4)

The compound methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No. 477570-32-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining a cyclopentathiophene core with a 5-chlorothiophene amide substituent, make it a valuable intermediate for developing novel bioactive compounds and functional materials. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and agrochemicals.

One of the most searched questions related to this compound is: "What are the synthetic routes for methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate?" The synthesis typically involves multi-step organic transformations, starting from readily available thiophene derivatives. Key steps often include amide coupling reactions, esterification, and cyclization processes. The precise control of reaction conditions is crucial to achieve high yields and purity, as the cyclopenta[b]thiophene scaffold is sensitive to both acidic and basic environments.

In the context of current research trends, this compound aligns with the growing interest in thiophene-based pharmaceuticals and organic semiconductors. The 5-chlorothiophene moiety, in particular, is recognized for its ability to modulate biological activity and improve metabolic stability in drug candidates. Many researchers are investigating whether methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate derivatives could serve as kinase inhibitors or antimicrobial agents, given the known bioactivity of similar thiophene-containing compounds.

From a materials science perspective, the conjugated system of this molecule makes it potentially useful for organic photovoltaics and OLED applications. The cyclopenta[b]thiophene core provides a rigid, planar structure that can facilitate π-π stacking, while the ester and amide groups offer sites for further functionalization. This dual functionality explains why searches for "thiophene derivatives for organic electronics" often lead to compounds with structural similarities to CAS No. 477570-32-4.

The physicochemical properties of methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate are another area of frequent inquiry. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents like dichloromethane, THF, and DMF. Its molecular weight (approximately 325.8 g/mol) and logP value suggest it could have good membrane permeability, making it interesting for medicinal chemistry applications. Researchers often compare its properties with other thiophene-carboxylate derivatives when designing new compound libraries.

In analytical chemistry, the characterization of this compound involves standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The 5-chlorothiophene proton signals typically appear downfield in the 1H NMR spectrum, while the cyclopenta[b]thiophene protons show characteristic splitting patterns. These analytical data are crucial for quality control, especially when the compound is used as a building block for more complex molecules.

Looking at patent literature and scientific publications, methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate has been referenced in several innovative applications. Some patents describe its use in creating heterocyclic liquid crystals, while others highlight its potential as an intermediate for crop protection agents. The versatility of this scaffold continues to inspire new research directions, particularly in the development of structure-activity relationship studies for various biological targets.

Storage and handling recommendations for CAS No. 477570-32-4 typically suggest protection from moisture and light, with ideal storage temperatures around 2-8°C. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment. These practical considerations are often overlooked in literature searches but are crucial for researchers planning to work with this material.

The commercial availability of methyl 2-(5-chlorothiophene-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate varies among specialty chemical suppliers, with purity grades ranging from 95% to 98%. Current market trends show increasing demand for custom synthesis services offering this compound with specific isotopic labeling or additional functional groups. This reflects the growing sophistication of research applications requiring tailored versions of this molecular scaffold.

Future research directions for compounds based on this structure may focus on green chemistry approaches to its synthesis, development of continuous flow processes for large-scale production, and exploration of its catalytic applications. The unique electronic properties of the cyclopenta[b]thiophene system also suggest potential in organocatalysis and metal-organic frameworks, areas that are currently under investigation by several research groups worldwide.